Cas no 137944-39-9 (1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)-)

• Product Name: 1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)-
• CAS No: 137944-39-9
• MF: C₁₈H₁₈F₆N₂
• MW: 376.33934545517
• CID: 228951
• PubChem ID: 329762726
• Update Time: 2025-07-17

1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)-
• (1R,2R)-(+)-N,N′-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine
• (1R,2R)-N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethane-1,2-diamine
• (1R,2R)-(+)-N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-1,2-ethanediamine
• (1R,2R)-N,N'-dimethyl-1,2-bis(3-trifluoromethylphenyl)-1,2-ethylenediamine
• (1R,2R)-N1,N2-dimethyl-1,2-bis(3-(trifluoromethyl)phenyl)ethane-1,2-diamine
• (R,R)-m-CF3-DMPEDA
• (R,R)-N,N'-Dimethyl-1,2-<bis(m-trifluoromethyl)phenyl>ethylene-1,2-diamine
• (R,R)-N,N'-dimethyl-1,2-bis(3-(trifluoromethyl)phenyl)-1,2-ethanediamine
• AMY25561
• (1R,2R)-(+)-N,N'-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethanediamine, 97%
• (1R,2R)-(+)-N,N'-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine
• SBGOGHODWUZHIY-HZPDHXFCSA-N
• (1R,2R)-N~1~,N~2~-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethane-1,2-diamine
• (1R,2R)-(+)-N,N'-DIMETHYL-1,2-BIS[3-(TRIFLUOROMETHYL)PHENYL!-1,2-ETHANE DIAMINE, 99
• 137944-39-9
• SCHEMBL2538654
• BS-53302
• MFCD00075560
• 1-Chloro-3-di-N-butylaminopropane
• 1,2-Ethanediamine, N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)-
• E82263
• (1R,2R)-(+)-N,N'-Dimethyl-1,2-bis[(3-trifluoromethyl)phenyl]-1,2-ethanediamine
• J-007080
• CS-0182501
• DTXSID20369323
• METHYL[(1R,2R)-2-(METHYLAMINO)-1,2-BIS[3-(TRIFLUOROMETHYL)PHENYL]ETHYL]AMINE

• MDL： MFCD00075560
• Inchi： 1S/C18H18F6N2/c1-25-15(11-5-3-7-13(9-11)17(19,20)21)16(26-2)12-6-4-8-14(10-12)18(22,23)24/h3-10,15-16,25-26H,1-2H3/t15-,16-/m1/s1
• InChI Key： SBGOGHODWUZHIY-HZPDHXFCSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@H]([C@@H](C1C=CC=C(C(F)(F)F)C=1)NC)NC)(F)F

Computed Properties

• Exact Mass: 376.13700
• Monoisotopic Mass: 376.13741756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2608 (estimate)
• Melting Point: 112-117 °C
• PSA: 24.06000
• LogP: 5.72720
• Optical Activity: [α]22/D +18.0°, c = 1 in chloroform
• Solubility: Not available

1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 24/25-60-61
• Hazardous Material Identification：

Additional information on 1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)-

Comprehensive Overview of 1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)- (CAS No. 137944-39-9)

The compound 1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)- (CAS No. 137944-39-9) is a chiral diamine derivative with significant applications in asymmetric synthesis and pharmaceutical research. Its unique structural features, including the presence of trifluoromethyl groups and a stereospecific (1R,2R) configuration, make it a valuable building block for designing enantioselective catalysts and bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the most searched topics related to CAS No. 137944-39-9 is its role in chiral auxiliaries and ligand design. The compound's ability to form stable complexes with transition metals has been explored in catalytic asymmetric reactions, such as hydrogenation and C-C bond formation. This aligns with the growing demand for sustainable and efficient synthetic methodologies in the pharmaceutical and fine chemical industries. Additionally, the trifluoromethyl moiety enhances the compound's lipophilicity, making it relevant for optimizing drug-like properties in medicinal chemistry.

Another area of interest is the compound's potential in advanced material applications. The incorporation of 1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)- into polymers or coatings can impart unique thermal and chemical resistance properties. This is particularly relevant for industries focusing on high-performance materials, such as electronics and aerospace. Users often search for keywords like "chiral diamine synthesis" or "trifluoromethylphenyl derivatives," reflecting the compound's versatility and niche applications.

From a synthetic perspective, the preparation of (1R,2R)- enantiomer requires precise stereocontrol, which is a hot topic in organic chemistry. Recent advancements in enantioselective catalysis and green chemistry have spurred discussions on optimizing the synthesis of such chiral diamines. Researchers are also investigating its use in bioconjugation and probe development for biochemical studies, addressing the demand for novel tools in life sciences.

In summary, 1,2-Ethanediamine,N1,N2-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]-, (1R,2R)- (CAS No. 137944-39-9) is a multifaceted compound with broad applicability in asymmetric synthesis, drug development, and material science. Its structural attributes and chiral nature continue to inspire innovative research, making it a subject of frequent queries in scientific and industrial communities.